Cas no 1360921-96-5 (7-Chloro-5-methoxy-1H-benzimidazole)

• Product Name: 7-Chloro-5-methoxy-1H-benzimidazole
• CAS No: 1360921-96-5
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 4816087
• Update Time: 2025-10-21

7-Chloro-5-methoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-chloro-5-methoxy-1H-benzimidazole
• 7-Chloro-5-methoxy-1H-benzimidazole

• Inchi： 1S/C8H7ClN2O/c1-12-5-2-6(9)8-7(3-5)10-4-11-8/h2-4H,1H3,(H,10,11)
• InChI Key： BFQXJALPQSOMHO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1N=CN2)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 2.1
• Topological Polar Surface Area: 37.9

Additional information on 7-Chloro-5-methoxy-1H-benzimidazole

Professional Introduction to 7-Chloro-5-methoxy-1H-benzimidazole (CAS No. 1360921-96-5)

7-Chloro-5-methoxy-1H-benzimidazole (CAS No. 1360921-96-5) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural framework and potential biological activities. As a derivative of benzimidazole, this compound features both chloro and methoxy substituents, which contribute to its unique chemical properties and reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

The benzimidazole core is a well-known pharmacophore in drug discovery, with numerous clinically approved drugs featuring this motif. Compounds in this class exhibit a wide range of biological activities, including antiviral, antibacterial, antifungal, anticancer, and anti-inflammatory properties. The introduction of electron-withdrawing and electron-donating groups at specific positions on the benzimidazole ring can modulate its interactions with biological targets, thereby fine-tuning its pharmacological effects.

In recent years, 7-Chloro-5-methoxy-1H-benzimidazole has been extensively studied for its potential applications in the treatment of various diseases. One of the most promising areas of research has been its role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects.

Recent studies have highlighted the significance of 7-Chloro-5-methoxy-1H-benzimidazole in the development of small-molecule inhibitors for tyrosine kinases. These kinases are overexpressed in many cancer cells and contribute to tumor growth and metastasis. The chloro and methoxy substituents in 7-Chloro-5-methoxy-1H-benzimidazole provide opportunities for hydrogen bonding and hydrophobic interactions with the active site of kinases, thereby enhancing binding affinity. Furthermore, the benzimidazole ring can undergo conformational changes that optimize its fit within the enzyme's binding pocket.

Another area where 7-Chloro-5-methoxy-1H-benzimidazole has shown promise is in the treatment of infectious diseases. Emerging evidence suggests that this compound exhibits antiviral activity against certain RNA viruses by inhibiting viral replication through interference with essential viral enzymes or proteins. The structural features of 7-Chloro-5-methoxy-1H-benzimidazole allow it to mimic natural substrates or bind to critical residues in viral enzymes, disrupting their function.

The synthesis of 7-Chloro-5-methoxy-1H-benzimidazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions to introduce the chloro group, followed by methylation at the 5-position using appropriate methylating agents. The choice of solvents and reaction conditions can significantly influence the efficiency of these transformations, highlighting the importance of process chemistry in pharmaceutical development.

In addition to its applications in drug discovery, 7-Chloro-5-methoxy-1H-benzimidazole has been explored as a building block for more complex heterocyclic compounds. By further functionalizing this scaffold with additional substituents or linking it to other pharmacophores, researchers can generate novel molecules with enhanced biological activity. This modular approach allows for rapid diversification of chemical libraries, facilitating high-throughput screening for lead compounds.

The pharmacokinetic properties of 7-Chloro-5-methoxy-1H-benzimidazole are also critical factors to consider in drug development. Studies have shown that modifications to the benzimidazole ring can influence solubility, permeability, and metabolic stability, all of which are important for achieving optimal therapeutic outcomes. By optimizing these properties, researchers can improve bioavailability and reduce potential toxicity associated with drug candidates.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 7-Chloro-5-methoxy-1H-benzimidazole. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting expensive experimental trials. These simulations can identify key interactions between 7-Chloro-5-methoxy-1H-benzimbidazole and biological targets, guiding the design of more effective derivatives.

The role of 7-Chloro-5-methoxy-1H-benzimidazole in medicinal chemistry continues to evolve as new research emerges. Ongoing studies are exploring its potential applications in neurodegenerative diseases, where dysregulation of kinase activity has been implicated in conditions such as Alzheimer's disease and Parkinson's disease. By developing targeted inhibitors based on this scaffold, researchers hope to mitigate neuronal damage and slow disease progression.

In conclusion,7-Chloro-5-methoxy-1H-benzimidazole (CAS No. 1360921-96-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As our understanding of biological pathways continues to expand，the demand for innovative molecules like 7-Chloro-5-methoxy-Hbenzimlidazol will undoubtedly grow，driving further exploration and discovery in this exciting field.